3-Ethyl-3-methyl-pentanoic acid methyl ester

• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: methyl 3-ethyl-3-methylpentanoate
• InChI: InChI=1S/C9H18O2/c1-5-9(3,6-2)7-8(10)11-4/h5-7H2,1-4H3
• InChI Key: PBRVYZCKRWDANU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC)CC(=O)OC
• CAS No.: 101186-02-1

Description

“3-Ethyl-3-methyl-pentanoic acid methyl ester” is a chemical compound with the molecular formula C8H16O2. It is also known by other names such as Valeric acid, 3-methyl-, ethyl ester; Ethyl β-methylvalerate; Ethyl 3-methylpentanoate; 3-Methylpentanoic acid, ethyl ester; ethyl 3-methylvalerate.

Molecular Structure Analysis

The molecular structure of “this compound” is available as a 2D Mol file. The molecular weight of the compound is 144.2114.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Step B To a solution of 2-(1-ethyl-1-methyl-propyl)-malonic acid dimethyl ester (3 g, 14 mmol) in DMSO (30 mL) was added LiCl (1.2 g, 28 mmol) and H2O (0.25 mL, 14 mmol). The reaction mixture was heated at 170° C. for 3 h, then poured into a ice-water, extracted with ethyl acetate. The organic layer were separated, washed with water, brine, dried over MgSO4, and concentrated to give 3-ethyl-3-methyl-pentanoic acid methyl ester as a yellow oil (1.5 g, 68%).